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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of the ChaC2
antibody in immunofluorescence staining. ChaC2 (ChaC Glutathione Specific Gamma-
Glutamylcyclotransferase 2) is a cytosolic enzyme that plays a role in glutathione metabolism
by catalyzing its degradation.[1][2][3][4] Its involvement in cellular processes such as response
to endoplasmic reticulum stress and potential roles in cancer make it a target of interest for
cellular and molecular research.[2][5]

I. Product Information and Quantitative Data

Commercially available polyclonal antibodies raised against human ChaC2 have been
validated for use in immunocytochemistry (ICC) and immunofluorescence (IF).[6][7][8][9] These
antibodies typically recognize the approximately 21 kDa ChaC2 protein.[8]

Table 1: Recommended Antibody Dilutions for Immunofluorescence
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Recommended
Vendor/Produc o .
o Hostllsotype Dilution Range Target Species Reference
(ICCIIF)
Thermo Fisher )
Rabbit / IgG 0.25-2 pg/mL Human [6]
(PA5-61914)
Proteintech ) Human, Mouse,
Rabbit / 1gG 1:400 [8]
(16304-1-AP) Rat
Abcam N N
Not Specified Not Specified Human 9]
(ab183852)
Sigma-Aldrich ) -
Rabbit / IgG Not Specified Human [71[10]
(HPA049235)

Note: Optimal concentrations and conditions should be determined by the end-user for each
specific application.[7]

Il. Experimental Protocols

This section provides a detailed protocol for immunofluorescence staining of adherent cells
using the ChaC2 antibody. This protocol is a general guideline and may require optimization for
different cell lines and experimental conditions.[11]

A. Reagents and Buffers
e Phosphate Buffered Saline (PBS), pH 7.2-7.4

» Fixative Solution: 4% Paraformaldehyde (PFA) in PBS or ice-cold Methanol (-20°C)
» Permeabilization Buffer: 0.3% Triton X-100 in PBS

e Blocking Buffer: 5% Normal Goat Serum and 0.3% Triton X-100 in PBS[12][13]

e Primary Antibody Dilution Buffer: 1% BSA and 0.3% Triton X-100 in PBS[12]

e ChaC2 Primary Antibody
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Fluorochrome-conjugated Secondary Antibody (e.g., Goat anti-Rabbit IgG conjugated to a
fluorescent dye)

Nuclear Counterstain (e.g., DAPI)

Antifade Mounting Medium

B. Step-by-Step Immunofluorescence Protocol

Cell Culture: Grow adherent cells on sterile glass coverslips or in chamber slides to the
desired confluency.

Washing: Gently wash the cells twice with PBS.[11]
Fixation:

o Paraformaldehyde (PFA) Fixation: Incubate cells with 4% PFA for 15 minutes at room
temperature.[12]

o Methanol Fixation: Incubate cells with ice-cold 100% methanol for 5-10 minutes at -20°C.
[8][11]

Rinsing: Wash the cells three times with PBS for 5 minutes each.[11][12]

Permeabilization (for PFA-fixed cells): Incubate cells with Permeabilization Buffer for 10-15
minutes at room temperature.

Blocking: Incubate cells with Blocking Buffer for 60 minutes at room temperature in a
humidified chamber to minimize non-specific antibody binding.[12]

Primary Antibody Incubation: Dilute the ChaC2 primary antibody to the recommended
concentration in Primary Antibody Dilution Buffer. Aspirate the blocking solution and apply
the diluted primary antibody. Incubate overnight at 4°C or for 1-2 hours at room temperature.
[12][13]

Washing: Wash the cells three times with PBS for 5 minutes each.[12]
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e Secondary Antibody Incubation: Dilute the fluorochrome-conjugated secondary antibody in
Primary Antibody Dilution Buffer. Incubate the cells with the secondary antibody for 1-2 hours
at room temperature, protected from light.[12][13]

o Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.[12]
» Counterstaining: Incubate cells with a nuclear counterstain like DAPI for 5 minutes.

e Final Wash: Perform a final wash with PBS.

e Mounting: Mount the coverslips onto glass slides using an antifade mounting medium.[11]

e Imaging: Visualize the staining using a fluorescence microscope with the appropriate filters.
ChaCz2 is expected to show a cytosolic staining pattern.[1][6]

lll. Diagrams
A. Experimental Workflow for Immunofluorescence
Staining

Caption: Workflow for ChaC2 immunofluorescence staining.

B. ChaC2 Signaling Pathway in Lung Adenocarcinoma

In certain cancers, such as lung adenocarcinoma, ChaC2 has been shown to play a role in

promoting cell proliferation by modulating intracellular reactive oxygen species (ROS) levels
and activating the MAPK signaling pathway.[14] ChaC2 degrades glutathione (GSH), a key
antioxidant, leading to an increase in ROS.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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